Cas no 90481-43-9 (1,2-Benzenediol, 3-(2-benzothiazolyl)-)
90481-43-9 structure
Product Name:1,2-Benzenediol, 3-(2-benzothiazolyl)-
CAS No:90481-43-9
MF:C13H9NO2S
MW:243.281061887741
CID:788691
PubChem ID:135545335
Update Time:2025-04-19
1,2-Benzenediol, 3-(2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3-(2-benzothiazolyl)-
- 6-(3H-1,3-benzothiazol-2-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
- 6-(1,3-Benzothiazol-2(3H)-ylidene)-2-hydroxycyclohexa-2,4-dien-1-one
- 3-(benzothiazol-2-yl)benzene-1,2-diol
- SCHEMBL5974815
- CHEMBL499840
- 90481-43-9
- DTXSID50706348
-
- Inchi: 1S/C13H9NO2S/c15-10-6-3-4-8(12(10)16)13-14-9-5-1-2-7-11(9)17-13/h1-7,15-16H
- InChI Key: CVGZLLNIXZEHRM-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC=C(C=1O)O
Computed Properties
- Exact Mass: 243.035
- Monoisotopic Mass: 243.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.5
- Topological Polar Surface Area: 81.6Ų
1,2-Benzenediol, 3-(2-benzothiazolyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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